Cas no 2091139-53-4 (4-Cyclopropyl-3,3-dimethylpyrrolidine)

• Product Name: 4-Cyclopropyl-3,3-dimethylpyrrolidine
• CAS No: 2091139-53-4
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5722123
• PubChem ID: 121207423
• Update Time: 2025-08-04

4-Cyclopropyl-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• AKOS026716573
• 2091139-53-4
• 4-cyclopropyl-3,3-dimethylpyrrolidine
• F2147-3642
• Pyrrolidine, 4-cyclopropyl-3,3-dimethyl-
• 4-Cyclopropyl-3,3-dimethylpyrrolidine

• Inchi： 1S/C9H17N/c1-9(2)6-10-5-8(9)7-3-4-7/h7-8,10H,3-6H2,1-2H3
• InChI Key： KDNAULFACFTOSK-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C(C1)C1CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.927±0.06 g/cm3(Predicted)
• Boiling Point: 174.4±8.0 °C(Predicted)
• pka: 10.53±0.10(Predicted)

Additional information on 4-Cyclopropyl-3,3-dimethylpyrrolidine

Chemical Profile of 4-Cyclopropyl-3,3-dimethylpyrrolidine (CAS No. 2091139-53-4)

4-Cyclopropyl-3,3-dimethylpyrrolidine, identified by its Chemical Abstracts Service (CAS) number 2091139-53-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom and four carbon atoms. The presence of a cyclopropyl substituent and two methyl groups at the 3-position introduces unique steric and electronic properties, making it a promising scaffold for drug discovery.

The structural features of 4-Cyclopropyl-3,3-dimethylpyrrolidine contribute to its potential biological activity. The cyclopropyl group, known for its rigid structure and ability to influence molecular conformation, can enhance binding affinity to biological targets. Additionally, the dimethyl substitution at the 3-position increases lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their diverse biological activities. Studies have demonstrated that pyrrolidine-based compounds exhibit potential in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The structural motif of 4-Cyclopropyl-3,3-dimethylpyrrolidine aligns well with these pharmacological targets, prompting researchers to investigate its derivatives for their pharmacological potential.

One of the most compelling aspects of 4-Cyclopropyl-3,3-dimethylpyrrolidine is its versatility as a chemical scaffold. Researchers have utilized this compound as a starting point for designing more complex molecules with enhanced biological activity. For instance, modifications such as halogenation or functionalization at the cyclopropyl ring have led to derivatives with improved potency and selectivity. These modifications are often guided by computational modeling and high-throughput screening techniques, which help in identifying lead compounds with optimal pharmacokinetic properties.

The synthesis of 4-Cyclopropyl-3,3-dimethylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the role of 4-Cyclopropyl-3,3-dimethylpyrrolidine in drug discovery efforts aimed at addressing unmet medical needs. For example, researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The rigid structure provided by the cyclopropyl group allows for optimal positioning within the enzyme active site, enhancing binding interactions. Such findings underscore the importance of structural diversity in developing effective therapeutic agents.

Another area where 4-Cyclopropyl-3,3-dimethylpyrrolidine has shown promise is in the development of treatments for neurological disorders. Pyrrolidine derivatives have been implicated in modulating neurotransmitter systems, making them candidates for drugs targeting conditions such as depression and epilepsy. The unique structural features of this compound may enable it to interact with specific receptors or enzymes in a way that conventional therapeutics cannot.

The pharmacokinetic profile of 4-Cyclopropyl-3,3-dimethylpyrrolidine is another critical aspect that has been extensively studied. Research indicates that the compound exhibits favorable solubility and metabolic stability, which are essential for its absorption and elimination from the body. These properties are influenced by factors such as molecular weight and lipophilicity, which can be fine-tuned through structural modifications.

In conclusion,4-Cyclopropyl-3,3-dimethylpyrrolidine (CAS No. 2091139-53-4) represents a valuable scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve,4-Cyclopropyl-3,3-dimethylpyrrolidineand its derivatives are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.